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Compound of Interest

Compound Name: Meralein sodium

Cat. No.: B1676291 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the available spectroscopic and

analytical data for Meralein sodium, a historically significant organomercurial antiseptic. While

this document aims to be in-depth, it is important to note that Meralein sodium is a compound

predominantly found in older scientific literature. As such, the availability of modern, detailed

spectroscopic and analytical data is limited. This guide collates the known information and

provides context regarding its likely mechanism of action based on the broader class of

organomercurial compounds.

Chemical and Physical Properties
Meralein sodium is an organomercurial compound containing mercury, iodine, and a

sulfonated xanthene structure. The presence of mercury is central to its antimicrobial activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1676291?utm_src=pdf-interest
https://www.benchchem.com/product/b1676291?utm_src=pdf-body
https://www.benchchem.com/product/b1676291?utm_src=pdf-body
https://www.benchchem.com/product/b1676291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C₁₉H₉HgI₂NaO₇S [1][2]

Molecular Weight 858.72 g/mol [1][2]

CAS Number 4386-35-0

Appearance
Green scales that turn dark red

upon pulverization.

Solubility
Soluble in water, forming a

slightly fluorescent solution.

Spectroscopic and Analytical Data
Exhaustive searches of modern scientific databases did not yield specific, quantitative

spectroscopic or analytical data for Meralein sodium. The compound's primary period of use

predates the widespread application of techniques such as Nuclear Magnetic Resonance

(NMR) spectroscopy, High-Performance Liquid Chromatography (HPLC), and detailed Mass

Spectrometry (MS).

It is likely that characterization in the early 20th century relied on classical methods such as

elemental analysis and melting point determination. Should researchers encounter this

compound, a full suite of modern analytical techniques would be required for complete

characterization.

Mechanism of Action as an Antiseptic
The antiseptic properties of Meralein sodium are attributed to its organomercurial nature.

Organomercurials exert their antimicrobial effects primarily through the disruption of bacterial

cell membranes and the inactivation of essential enzymes.

The mercury atom in Meralein sodium has a high affinity for sulfhydryl (-SH) groups found in

proteins, including enzymes crucial for bacterial respiration and metabolism. By binding to

these sulfhydryl groups, Meralein sodium can denature proteins and disrupt cellular function,

leading to bacterial cell death.
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The general mechanism of action for organomercurial antiseptics can be visualized as a multi-

step process targeting the bacterial cell.
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Figure 1: Generalized workflow of organomercurial antiseptic activity.

Experimental Protocols
Due to the lack of published modern research on Meralein sodium, detailed experimental

protocols for its analysis are not available. However, based on its chemical structure, standard

analytical methods could be adapted for its characterization.
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UV-Vis Spectroscopy: A solution of Meralein sodium in a suitable solvent (e.g., water) could

be analyzed to determine its maximum absorbance wavelength (λmax). This would be useful

for quantitative analysis.

NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy would be essential for confirming the

organic scaffold of the molecule. Due to the presence of a heavy mercury atom and

quadrupolar iodine atoms, obtaining high-resolution spectra might be challenging.

Mass Spectrometry: Techniques such as Electrospray Ionization (ESI) or Inductively Coupled

Plasma Mass Spectrometry (ICP-MS) could be used to determine the exact mass and

isotopic distribution, confirming the elemental composition.

HPLC: A reverse-phase HPLC method could be developed for purity assessment and

quantification. The method would likely involve a C18 column and a mobile phase consisting

of a buffered aqueous solution and an organic modifier like acetonitrile or methanol.

Historical Context and Modern Perspective
Meralein sodium was historically used as a topical antiseptic. The use of mercury-containing

compounds in medicine has significantly declined due to concerns about their toxicity and

environmental impact. Mercury can be absorbed through the skin and can accumulate in the

body, leading to a range of adverse health effects.

For contemporary drug development professionals, Meralein sodium serves as a historical

example of antimicrobial drug design. The principles of targeting essential bacterial

components remain relevant, although modern research focuses on developing agents with

higher specificity and lower host toxicity.

Conclusion
Meralein sodium is an organomercurial antiseptic with a long history but limited modern

analytical data. Its mechanism of action is understood to be based on the disruption of bacterial

cellular machinery through the interaction of mercury with proteins. While it represents an

important part of the history of antimicrobial agents, its use has been superseded by safer and

more effective alternatives. Any future research involving this compound would necessitate a

thorough re-characterization using modern spectroscopic and analytical techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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